Cas no 194470-10-5 (Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI))

• Product Name: Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI)
• CAS No: 194470-10-5
• MF: C₁₃H₉BO₃
• MW: 224.019763708115
• CID: 133690
• PubChem ID: 4197356
• Update Time: 2025-06-18

Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI)
• 9-FLUORENONE-1-BORONIC ACID
• (9-oxo-9H-fluoren-1-yl)boronic acid
• AKOS BRN-0099
• SCHEMBL8849776
• AKOS004116254
• FT-0621654
• F75594
• DTXSID80400706
• AB15466
• (9-oxofluoren-1-yl)boronic Acid
• MFCD03452756
• 194470-10-5
• 9-oxofluoren-1-ylboronic acid
• BS-53492

• Inchi： 1S/C13H9BO3/c15-13-10-5-2-1-4-8(10)9-6-3-7-11(12(9)13)14(16)17/h1-7,16-17H
• InChI Key： HSOKHBOOTOGTGD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC=C(B(O)O)C=21

Computed Properties

• Exact Mass: 224.064
• Monoisotopic Mass: 224.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.39
• Boiling Point: 489.8°Cat760mmHg
• Flash Point: 250.1°C
• Refractive Index: 1.678
• PSA: 57.53000
• LogP: 0.57780

Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI) Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Boronic acid,(9-oxo-9H-fluoren-1-yl)- (9CI)

Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI): A Comprehensive Overview

Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various applications, particularly in the development of novel drug molecules and advanced materials. The cas no194470-10-5 identifier provides a unique and standardized way to refer to this compound, ensuring precision and consistency in scientific literature and industrial applications.

The structure of Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) consists of a fluorene backbone substituted with a boronic acid functional group. Fluorene, a polycyclic aromatic hydrocarbon, is known for its stability and luminescent properties, making it a valuable component in optoelectronic materials. The boronic acid moiety introduces reactivity that is highly useful in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern synthetic organic chemistry.

In recent years, there has been a surge in research focused on the applications of boronic acids in pharmaceuticals. The ability of boronic acids to form stable complexes with various biomolecules has opened up new avenues for drug design. For instance, Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) has been explored as a potential intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and inhibiting their activity can lead to therapeutic benefits. The unique reactivity of the boronic acid group allows for the development of highly specific inhibitors that can target particular proteases without affecting others.

Moreover, the fluorescence properties of fluorene derivatives make them attractive for use in diagnostic tools and imaging agents. Research has demonstrated that Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) can be incorporated into probes that emit light upon binding to specific biological targets. This capability is particularly useful in real-time monitoring of biological processes and in the development of sensitive detection methods for disease biomarkers.

The synthesis of Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically starts with the functionalization of fluorene derivatives followed by the introduction of the boronic acid group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These synthetic strategies are not only critical for producing this compound but also contribute to the broader field of organic synthesis by developing new methodologies.

In addition to its pharmaceutical applications, Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) has shown promise in materials science. The combination of fluorene's stability and boronic acid's reactivity makes it an excellent candidate for developing advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them suitable for use in harsh environments.

The latest research in this field has also explored the use of Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) in nanotechnology. By integrating this compound into nanoscale structures, scientists have been able to create novel materials with tailored properties. For example, boronate-based nanoparticles have been developed for drug delivery systems, where the boronic acid group facilitates targeted release of therapeutic agents within specific biological compartments.

The development of new synthetic routes for Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) continues to be an active area of investigation. Researchers are constantly seeking more efficient and environmentally friendly methods to produce this compound on an industrial scale. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. These efforts not only improve the sustainability of chemical manufacturing but also enhance the overall efficiency of pharmaceutical production.

The potential applications of Boronic acid, (9-oxo-9H-fluoren-1-yl)- (9CI) extend beyond its current uses in drug development and materials science. As our understanding of its properties grows, new applications are likely to emerge. For instance, its fluorescence characteristics could make it useful in bioimaging techniques that require high sensitivity and specificity. Additionally, its reactivity could be leveraged in catalytic systems where it serves as a ligand or intermediate.

In conclusion, Boronic acid, (9-oxyphenoxy)fluorenyl- is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials and nanotechnology. The ongoing research into its synthesis and applications underscores its importance as a building block for innovative solutions in science and industry.